Cas no 2060021-43-2 (2,2-difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one
• CAS No: 2060021-43-2
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• MDL: MFCD30488928
• CID: 5183164
• PubChem ID: 125449569
• Update Time: 2025-05-25

2,2-difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(4-methyl-3-nitrophenyl)ethanone
• 2,2-difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one

• MDL： MFCD30488928
• Inchi： 1S/C9H7F2NO3/c1-5-2-3-6(8(13)9(10)11)4-7(5)12(14)15/h2-4,9H,1H3
• InChI Key： HOHSODRSOQVKRK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C([N+]([O-])=O)=C1)C(F)F

Additional information on 2,2-difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one (CAS No. 2060021-43-2)

2,2-Difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one (CAS No. 2060021-43-2) is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and nitrophenyl moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the compound's synthetic utility has been highlighted in peer-reviewed journals, with studies emphasizing its role in cross-coupling reactions and catalysis. Its electron-withdrawing nitro group enhances reactivity, making it a valuable building block for heterocyclic chemistry. This aligns with the current trend of optimizing green chemistry protocols, as scientists seek eco-friendly methods to incorporate fluorinated groups into complex molecules.

The 4-methyl-3-nitrophenyl scaffold in 2,2-difluoroethanone derivatives has also been investigated for material science applications, such as organic semiconductors and liquid crystals. With the rise of flexible electronics, this compound's potential in optoelectronic materials is a hot topic among industry professionals. Its thermal stability and photophysical properties are under active study, addressing the need for high-performance materials in next-generation devices.

From an analytical perspective, CAS 2060021-43-2 poses interesting challenges due to its polar functional groups. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed for characterization, reflecting the broader shift toward high-resolution analytics in chemical research. FAQs in scientific forums frequently inquire about its solubility profile (notably in DMSO and acetonitrile) and storage conditions, underscoring practical handling considerations.

Market trends indicate rising interest in fluorinated building blocks, with 2,2-difluoro-1-(4-methyl-3-nitrophenyl)ethan-1-one being no exception. Patent analyses reveal its inclusion in intellectual property filings for anticancer and anti-inflammatory compounds, resonating with the pharmaceutical industry's focus on targeted therapies. Its structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, a method gaining traction in AI-driven drug design.

Environmental and regulatory aspects of fluorinated compounds are also pertinent. While 2060021-43-2 is not classified as hazardous, its biodegradability and ecotoxicology data are subjects of ongoing research, responding to global calls for sustainable chemistry. This compound exemplifies how traditional synthetic chemistry intersects with modern ESG (Environmental, Social, and Governance) priorities in the chemical sector.